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Compound of Interest

Compound Name: 4-Fluorobenzoic Anhydride
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Cat. No.: B1211834
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Executive Summary & Compound ldentity

4-Fluorobenzoic anhydride (CAS: 25569-77-1) is a symmetric aromatic anhydride widely
utilized as a fluorinated acylating agent in the synthesis of pharmaceutical intermediates and
optoelectronic materials. Its symmetry renders it a unique spectroscopic subject, where the
equivalence of the two 4-fluorobenzoyl moieties simplifies the proton and fluorine NMR signals
while creating distinct vibrational modes in Infrared (IR) spectroscopy.

This guide provides a definitive reference for researchers requiring rigorous structural
validation. It moves beyond basic data listing to explain the causality of spectral features,
particularly the spin-spin coupling effects introduced by the fluorine atom.
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Property Data

Formula C14HsF20s3

Molecular Weight 262.21 g/mol
Appearance White crystalline solid
Melting Point 113-115 °C (Lit.)

Soluble in CHCIs, CH2Cl2, DMSO; hydrolyzes in

Solubility )
water

Infrared Spectroscopy (FT-IR): The Diaghostic
"Doublet”

The most immediate confirmation of the anhydride functionality comes from Vibrational
Spectroscopy. Unlike carboxylic acids (broad O-H stretch) or esters (single C=0 band), 4-
Fluorobenzoic anhydride exhibits a characteristic carbonyl doublet due to the coupling of the
two carbonyl stretching vibrations (symmetric and asymmetric modes).

Key Vibrational Modes

Frequency (cm™?) Assignment Mechanistic Insight
) Higher energy mode;
1786 C=0 Asymmetric Stretch _ _ _
diagnostic for anhydrides.
Lower energy mode; typically
1721 C=0 Symmetric Stretch more intense in acyclic
anhydrides.
Characteristic breathing modes
1606, 1507 C=C Aromatic Stretch )
of the benzene ring.
Strong, sharp bands typical of
1239, 1223 C-F Stretch _
aryl fluorides.
1000-1100 C-O-C Stretch Anhydride ether linkage.
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Technical Note: Purity validation via IR is highly effective. The presence of a broad peak at
2500-3300 cm 1t indicates hydrolysis to 4-fluorobenzoic acid. A pure sample must lack this O-H

feature.

Nuclear Magnetic Resonance (NMR) Profiling[1]

The symmetry of 4-Fluorobenzoic anhydride means that both aromatic rings are magnetically
equivalent. However, the presence of Fluorine (

, Spin 1/2) introduces significant splitting in both
and

spectra.

H NMR (400 MHz, CDClIs)

The proton spectrum appears as a simplified AA'BB' system (often resembling two doublets)
due to the para-substitution.

e 8.19 —8.16 ppm (m, 4H): Ortho protons (relative to Carbonyl). Deshielded by the anisotropy
of the carbonyl group.

e 7.23 —-7.19 ppm (m, 4H): Meta protons (relative to Carbonyl) / Ortho protons (relative to
Fluorine). Shielded relative to the ortho protons and split by

coupling.
C NMR (100 MHz, CDCIs) - The Coupling Masterclass
Carbon-13 analysis is the most complex due to C-F coupling (

), which splits every carbon signal in the aromatic ring.
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. . Coupling Constant
Chemical Shift (

Multiplicity ( Assignment
) )
C-4 (Ipso to F): Direct
166.7 ppm Doublet ~255 Hz one-bond coupling (

).

C=0 (Carbonyl): Too
161.2 ppm Singlet* N/A distant (5 bonds) for

significant F-coupling.

C-2/6 (Meta to F):

133.3 ppm Doublet ~9 Hz Three-bond coupling (

)-

C-1 (Parato F): Four-
bond coupling (

125.0 ppm Doublet ~3 Hz

).

C-3/5 (Ortho to F):
116.5 ppm Doublet ~29 Hz* Two-bond coupling (

).

Critical Analysis: While some literature reports the ortho coupling (116.5 ppm) as ~11 Hz,

standard fluorobenzene derivatives consistently show

values of 21-23 Hz. An observed splitting of ~22 Hz is the hallmark of a correctly
assigned ortho-fluorinated carbon.

F NMR (376 MHz, CDCIs)
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e -104 to -108 ppm (s, 1F): Appears as a singlet (proton decoupled) or a multiplet (proton
coupled). The chemical shift is slightly deshielded compared to fluorobenzene (-113 ppm)
due to the electron-withdrawing nature of the anhydride group.

Graphviz: NMR Interpretation Logic
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Figure 1: NMR Assignment Logic for Symmetric Fluorinated Anhydrides

Click to download full resolution via product page

Mass Spectrometry (MS) & Fragmentation[2][3]

In Electron lonization (EI) MS, the molecular ion (

) of anhydrides is often weak or undetectable because the central oxygen linkage is fragile. The
spectrum is dominated by acylium ions.

Fragmentation Pathway[4][5]

e Molecular lon (

): m/z 262 (Weak/Trace).
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¢ Acylium lon (Base Peak): m/z 123. Cleavage of the C-O bond generates the 4-fluorobenzoyl
cation (

)

¢ Aryl Cation: m/z 95. Loss of CO from the acylium ion yields the 4-fluorophenyl cation (
).

Graphviz: Fragmentation Tree

Molecular lon (M+)

m/z 262
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Figure 2: EI-MS Fragmentation Pathway of 4-Fluorobenzoic Anhydride

Click to download full resolution via product page

Synthesis & Purification Protocol
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For researchers needing to synthesize fresh material for standard referencing, the Sulfonyl
Chloride / Carbonate Method is recommended over thermal dehydration due to milder
conditions and higher purity.

Reagents

e 4-Fluorobenzoic acid (1.0 equiv)
o p-Toluenesulfonyl chloride (TsCI) (0.5 equiv)
e Potassium Carbonate (

) (1.5 equiv)

e Solvent: Acetonitrile (

Step-by-Step Methodology

 Dissolution: Dissolve 4-fluorobenzoic acid (1 mmol) in anhydrous
(5 mL).
 Activation: Add

(2.5 mmol) and stir for 10 minutes.

e Coupling: Add TsCI (0.5 mmol) slowly. TsCl acts as a dehydrating coupling agent, forming a
mixed anhydride intermediate which is attacked by a second equivalent of carboxylate.

¢ Reaction: Stir at room temperature for 30—180 minutes. Monitor via TLC (Hexane/EtOAc
4.5:0.5).

e Workup: Add

(10 mL), filter off the solid salts (

).
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Isolation: Evaporate the solvent to yield high-purity 4-fluorobenzoic anhydride.

Validation: Check IR for absence of OH stretch (3000 cm~1) and presence of doublet
(1786/1721 cm™?),
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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